molecular formula C7H6BrF2N B13308016 5-Bromo-2-(difluoromethyl)aniline

5-Bromo-2-(difluoromethyl)aniline

Cat. No.: B13308016
M. Wt: 222.03 g/mol
InChI Key: DXSZEAHQDBGQSF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Bromo-2-(difluoromethyl)aniline (C₇H₆BrF₂N) is a fluorinated aniline derivative with a bromine atom at the 5-position and a difluoromethyl (-CF₂H) group at the 2-position of the aromatic ring (Fig. 1). Its molecular structure is defined by the SMILES string C1=CC(=C(C=C1Br)N)C(F)F and InChIKey DXSZEAHQDBGQSF-UHFFFAOYSA-N . This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic frameworks and fluorinated pharmaceuticals. For example, bromo-substituted anilines are key precursors in catalyzed reactions to form fused quinoxalines, as demonstrated in InCl₃-catalyzed syntheses of pyrrolo/indolo- and benzooxazepino-fused quinoxalines . The difluoromethyl group enhances metabolic stability and bioavailability compared to non-fluorinated analogs, aligning with trends in fluorinated drug design .

Properties

Molecular Formula

C7H6BrF2N

Molecular Weight

222.03 g/mol

IUPAC Name

5-bromo-2-(difluoromethyl)aniline

InChI

InChI=1S/C7H6BrF2N/c8-4-1-2-5(7(9)10)6(11)3-4/h1-3,7H,11H2

InChI Key

DXSZEAHQDBGQSF-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1Br)N)C(F)F

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-2-(difluoromethyl)aniline typically involves the introduction of bromine and difluoromethyl groups onto an aniline precursor. One common method is the electrophilic aromatic substitution reaction, where aniline is treated with bromine in the presence of a catalyst to introduce the bromine atom. The difluoromethyl group can be introduced using difluoromethylating agents such as difluoromethyl iodide or difluoromethyl sulfone under specific reaction conditions .

Industrial Production Methods

Industrial production of 5-Bromo-2-(difluoromethyl)aniline may involve large-scale electrophilic aromatic substitution reactions followed by purification processes such as recrystallization or chromatography to obtain the desired product with high purity. The choice of reagents and reaction conditions can be optimized to maximize yield and minimize by-products .

Chemical Reactions Analysis

Types of Reactions

5-Bromo-2-(difluoromethyl)aniline can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic aromatic substitution can yield various substituted anilines, while cross-coupling reactions can produce biaryl compounds .

Scientific Research Applications

5-Bromo-2-(difluoromethyl)aniline has several scientific research applications:

Mechanism of Action

The mechanism of action of 5-Bromo-2-(difluoromethyl)aniline depends on its specific application. In medicinal chemistry, for example, the compound may act as a kinase inhibitor by binding to the active site of the enzyme and blocking its activity. The difluoromethyl group can enhance the compound’s binding affinity and selectivity for its molecular target .

Comparison with Similar Compounds

Comparison with Similar Compounds

Substituent Effects: Difluoromethyl vs. Trifluoromethyl and Trifluoromethoxy

The electronic and steric properties of substituents significantly influence reactivity and applications. Key comparisons include:

Compound Substituent (Position) Molecular Formula Boiling Point (°C) pKa (Predicted) Key Applications
5-Bromo-2-(difluoromethyl)aniline -CF₂H (2) C₇H₆BrF₂N Not reported ~0.39* Pharmaceutical intermediates
5-Bromo-2-(trifluoromethyl)aniline -CF₃ (2) C₇H₅BrF₃N 84–86 (5 Torr) 0.39 Agrochemical synthesis
5-Bromo-2-(trifluoromethoxy)aniline -OCF₃ (2) C₇H₅BrF₃NO Not reported Not reported Sulfonamide inhibitors

Notes:

  • The trifluoromethyl (-CF₃) group is more electron-withdrawing than difluoromethyl (-CF₂H), lowering the pKa of the aniline NH₂ group and reducing basicity .
  • Trifluoromethoxy (-OCF₃) substituents introduce steric bulk and polarity, affecting solubility and protein binding in drug candidates .

Positional Isomerism and Halogen Effects

Variations in halogen and substituent positions alter reactivity and physical properties:

Compound Substituents (Positions) Similarity Score* Melting Point (°C) Key Features
5-Bromo-2-(difluoromethyl)aniline Br (5), -CF₂H (2) Reference Not reported Balanced lipophilicity
4-Bromo-5-fluoro-2-methylaniline Br (4), F (5), -CH₃ (2) 0.82 Not reported Enhanced steric hindrance
5-Bromo-2-fluoro-4-methylaniline Br (5), F (2), -CH₃ (4) 0.82 Not reported Ortho-para directing effects
2-Bromo-4-fluoro-6-methylaniline Br (2), F (4), -CH₃ (6) 0.84 Not reported Meta-substitution patterns

Notes:

  • Halogen positioning (e.g., bromine at 5 vs. 2) influences electrophilic substitution reactivity. For instance, bromine at the 5-position directs incoming groups to the 2- or 4-positions .
  • Methyl groups enhance crystallinity, as seen in 5-bromo-4-iodo-2-methylaniline, which forms hydrogen-bonded dimers in the solid state .

Data Tables

Table 1: Structural and Physical Properties

Property 5-Bromo-2-(difluoromethyl)aniline 5-Bromo-2-(trifluoromethyl)aniline 4-Bromo-2-fluoro-5-(trifluoromethyl)aniline
Molecular Weight 224.03 g/mol 240.02 g/mol 274.03 g/mol
Density (g/cm³) Not reported 1.712 (25°C) Not reported
Storage Conditions Dark, inert atmosphere Dark, inert atmosphere Not reported
Synthetic Utility Heterocyclic intermediates Sulfonamide precursors Fluorescent derivatives

Biological Activity

5-Bromo-2-(difluoromethyl)aniline (CAS No. 1461706-24-0) is a chemical compound that has garnered attention in various fields, particularly in medicinal chemistry and organic synthesis. This article provides a comprehensive overview of its biological activity, including synthesis methods, mechanisms of action, and relevant case studies.

5-Bromo-2-(difluoromethyl)aniline is characterized by the presence of a bromine atom and a difluoromethyl group attached to an aniline moiety. The molecular formula is C7H7BrF2N. The synthesis typically involves the bromination of 2-(difluoromethyl)aniline under controlled conditions to ensure selective substitution at the desired position.

Synthesis Overview

StepReaction TypeConditions
1BrominationControlled temperature, solvent, and catalyst
2PurificationCrystallization or separation techniques

The biological activity of 5-Bromo-2-(difluoromethyl)aniline is primarily attributed to its ability to interact with various biological targets. This compound can modulate enzyme activities and receptor interactions, which are crucial for its applications in drug development. For instance, it may inhibit certain enzymes involved in metabolic pathways or act as a ligand for specific receptors.

Antimicrobial Properties

Research indicates that compounds similar to 5-Bromo-2-(difluoromethyl)aniline exhibit significant antimicrobial activity. Specifically, derivatives with bromine substituents have shown efficacy against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The minimum inhibitory concentration (MIC) values for these compounds suggest potent antibacterial properties comparable to established antibiotics .

Case Studies

  • Antibacterial Activity : A study highlighted that analogs of 5-Bromo-2-(difluoromethyl)aniline demonstrated selective action against Gram-positive bacteria, with MIC values ranging from 15.625 to 62.5 μM against MRSA . The mechanism involved the inhibition of protein synthesis pathways.
  • Antifungal Activity : Another investigation reported that certain derivatives showed antifungal properties against Candida albicans, outperforming traditional antifungal agents like fluconazole .

Toxicological Profile

The toxicological assessment of 5-Bromo-2-(difluoromethyl)aniline indicates that it does not produce significant chronic effects on health when exposure is minimized. However, it can cause eye irritation and should be handled with care in laboratory settings .

Toxicity Overview

EndpointClassification
Acute ToxicityNot classified as harmful
Eye IrritationCan cause irritation
Skin ContactMinimal adverse effects expected

Applications in Research and Industry

5-Bromo-2-(difluoromethyl)aniline serves as a versatile intermediate in organic synthesis, particularly in developing bioactive molecules and pharmaceuticals. Its unique difluoromethyl group enhances lipophilicity and metabolic stability, making it valuable for synthesizing fluorinated compounds used in drug discovery.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.